Cas no 727674-39-7 (2-(2,4-Dichlorophenyl)-4,5-dihydro-1,3-oxazole-4,4-diyldimethanol)

2-(2,4-Dichlorophenyl)-4,5-dihydro-1,3-oxazole-4,4-diyldimethanol is a specialized oxazole derivative featuring a dichlorophenyl substituent and a dihydro-oxazole core with dual hydroxymethyl functionalization. This compound is of interest in synthetic and medicinal chemistry due to its structural rigidity and bifunctional reactivity, enabling applications as a versatile intermediate or ligand. The dichlorophenyl moiety enhances lipophilicity, while the oxazole ring contributes to stability and potential bioactivity. The diol functionality allows for further derivatization, making it useful in cross-coupling reactions or polymer synthesis. Its well-defined stereochemistry and purity are critical for reproducible results in research and industrial processes.
2-(2,4-Dichlorophenyl)-4,5-dihydro-1,3-oxazole-4,4-diyldimethanol structure
727674-39-7 structure
Product Name:2-(2,4-Dichlorophenyl)-4,5-dihydro-1,3-oxazole-4,4-diyldimethanol
CAS No:727674-39-7
MF:C11H11Cl2NO3
MW:276.115941286087
MDL:MFCD05860698
CID:3082118
PubChem ID:1511069
Update Time:2025-05-21

2-(2,4-Dichlorophenyl)-4,5-dihydro-1,3-oxazole-4,4-diyldimethanol Chemical and Physical Properties

Names and Identifiers

    • (2-(2,4-Dichlorophenyl)-4,5-dihydrooxazole-4,4-diyl)dimethanol
    • MFCD05860698
    • CS-0313428
    • AO-080/43378173
    • 4,4(5H)-oxazoledimethanol, 2-(2,4-dichlorophenyl)-
    • ALBB-026066
    • STK736106
    • [2-(2,4-dichlorophenyl)-4-(hydroxymethyl)-4,5-dihydro-1,3-oxazol-4-yl]methanol
    • HMS1697J22
    • H35390
    • [2-(2,4-dichlorophenyl)-4,5-dihydro-1,3-oxazole-4,4-diyl]dimethanol
    • AKOS003395399
    • LS-08817
    • [2-(2,4-dichlorophenyl)-4-(hydroxymethyl)-5H-1,3-oxazol-4-yl]methanol
    • 727674-39-7
    • 2-(2,4-Dichlorophenyl)-4,5-dihydro-1,3-oxazole-4,4-diyldimethanol
    • MDL: MFCD05860698
    • Inchi: 1S/C11H11Cl2NO3/c12-7-1-2-8(9(13)3-7)10-14-11(4-15,5-16)6-17-10/h1-3,15-16H,4-6H2
    • InChI Key: RBEOUQDWLMMHGL-UHFFFAOYSA-N
    • SMILES: ClC1C=C(C=CC=1C1=NC(CO)(CO)CO1)Cl

Computed Properties

  • Exact Mass: 275.0115986Da
  • Monoisotopic Mass: 275.0115986Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 307
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.2
  • Topological Polar Surface Area: 62.1Ų

2-(2,4-Dichlorophenyl)-4,5-dihydro-1,3-oxazole-4,4-diyldimethanol Pricemore >>

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AB415715-10 g
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Additional information on 2-(2,4-Dichlorophenyl)-4,5-dihydro-1,3-oxazole-4,4-diyldimethanol

Comprehensive Overview of 2-(2,4-Dichlorophenyl)-4,5-dihydro-1,3-oxazole-4,4-diyldimethanol (CAS No. 727674-39-7)

The compound 2-(2,4-Dichlorophenyl)-4,5-dihydro-1,3-oxazole-4,4-diyldimethanol (CAS No. 727674-39-7) is a specialized chemical entity that has garnered significant attention in recent years due to its unique structural properties and potential applications. This molecule features a dihydrooxazole core substituted with a 2,4-dichlorophenyl group and two hydroxymethyl functionalities, making it a versatile intermediate in organic synthesis and material science. Researchers and industry professionals are increasingly exploring its utility in pharmaceutical intermediates, agrochemical formulations, and advanced polymer systems.

One of the most frequently asked questions about CAS No. 727674-39-7 pertains to its synthetic routes and purification methods. The compound is typically synthesized via cyclization reactions involving 2,4-dichlorobenzaldehyde and amino alcohols, followed by selective oxidation or reduction steps. Advanced chromatographic techniques, such as HPLC and column chromatography, are often employed to achieve high purity levels (>98%), which are critical for its use in sensitive applications. The growing demand for high-purity specialty chemicals has further driven innovations in its production processes.

In the context of sustainability, 2-(2,4-Dichlorophenyl)-4,5-dihydro-1,3-oxazole-4,4-diyldimethanol has been studied for its potential role in green chemistry initiatives. Its molecular structure allows for derivatization into biodegradable materials, aligning with global trends toward eco-friendly industrial solutions. For instance, its hydroxymethyl groups can be modified to create water-soluble polymers, reducing environmental impact compared to traditional petrochemical-based alternatives. This aligns with the rising popularity of search terms like "sustainable chemical intermediates" and "biodegradable additives" in scientific literature.

Another area of interest is the compound's application in pharmaceutical research. While not an active pharmaceutical ingredient (API) itself, CAS No. 727674-39-7 serves as a key building block for heterocyclic compounds with potential biological activity. Recent studies have explored its incorporation into antifungal and antimicrobial agents, addressing the urgent need for novel therapeutics amid increasing antibiotic resistance. These developments resonate with trending queries such as "new heterocyclic drug candidates" and "oxazole derivatives in medicine".

From a commercial perspective, the global market for 2-(2,4-Dichlorophenyl)-4,5-dihydro-1,3-oxazole-4,4-diyldimethanol is expanding, particularly in regions with strong chemical manufacturing infrastructures like North America, Europe, and Asia-Pacific. Suppliers emphasize compliance with REACH and GMP standards to meet regulatory requirements, a topic frequently searched by procurement specialists. Additionally, the compound's stability under various storage conditions (e.g., inert atmospheres, low humidity) makes it a reliable choice for long-term industrial use.

In summary, 727674-39-7 represents a multifaceted chemical with broad relevance across scientific and industrial domains. Its adaptability to green chemistry principles, utility in drug discovery, and compatibility with modern material science trends position it as a compound of enduring interest. As research continues to uncover new applications, this molecule is poised to remain at the forefront of specialty chemical innovation.

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